Cas no 164656-23-9 (Dutasteride)

• Product Name: Dutasteride
• CAS No: 164656-23-9
• MF: C₂₇H₃₀F₆N₂O₂
• MW: 528.529728412628
• MDL: MFCD00937869
• CID: 65720
• PubChem ID: 6918296
• Update Time: 2025-11-03

Dutasteride Chemical and Physical Properties

Names and Identifiers

• Dutasteride
• (5alpha,17beta)-n-{2,5-bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-l-ene-17-carboxamide
• (4aR,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• (4aR,6aS,7S)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• Avodart
• Duagen
• GG 745
• GI198745
• Avolve
• (5α,17β)-
• Dutasteride API
• GG-745, GI-198745,
• Dutasteride (200 mg)
• Dutasteride(Avodart)
• GI 198745
• O0J6XJN02I
• Dutasteride, 99%
• Avidart
• (4ar,4bs,6as,7s,9as,9bs,11ar)-n-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1h-indeno[5,4-f]quinoline-7-carboxamide
• JALYN COMPONENT DUTASTERIDE
• BCP02344
• EX-A1952
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxy-2',5'-xylidide
• DUTASTERIDE [WHO-DD]
• DUTASTERIDE (USP-RS)
• Dutasteride (JAN/USP/INN)
• (5alpha,17beta)-N-(2,5-Bis(trifluoromethyl)phenyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
• 1H-Indeno(5,4-f)quinoline-7-carboxamide, N-(2,5-bis(trifluoromethyl)phenyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• NCGC00164571-01
• UNII-O0J6XJN02I
• BD164398
• Dutasteride for system suitability, European Pharmacopoeia (EP) Reference Standard
• GS-3565
• Dutasteride, >=98% (HPLC)
• Z1558504346
• DUTASTERIDE (MART.)
• CHEMBL1200969
• 164656-23-9
• DUTASTERIDE [MART.]
• BCPP000248
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-bis(trifluoromethyl)phenyl]-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxamide
• DTXSID8046452
• CS-1542
• Dutasteride, European Pharmacopoeia (EP) Reference Standard
• NSC 759880
• Q-201052
• CHEBI:521033
• DUTASTERIDE [USP-RS]
• AKOS015920136
• D5973
• NSC 740477
• (1S,2R,7R,10S,11S,14S,15S)-N-[2,5-bis(trifluoromethyl)phenyl]-2,15-dimethyl-5-oxo-6-azatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-3-ene-14-carboxamide
• A810580
• D03820
• Dutasteride- Bio-X
• (1S,3aS,3bS,5aR,9aR,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• GG-745
• AKOS015924431
• AB01274774-01
• DUTASTERIDE [USP MONOGRAPH]
• NSC740477
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(2,5-Bis(trifluoromethyl)phenyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• DTXCID6026452
• BDBM50340481
• AB01274774_02
• Dutasteride, United States Pharmacopeia (USP) Reference Standard
• Tox21_112199
• DUTASTERIDE [INN]
• G04CB02
• Q424760
• BRD-K30373883-001-02-8
• (5alpha,17beta)-N-[2,5-Bis(trifluoromethyl)phenyl]-3-oxo-4-azaandrost-1-ene-17-carboxamide
• dutasteridum
• s1202
• BCP9000630
• 17beta-N-(2,5-bis(trifluoromethyl))phenyl-carbamoyl-4-aza-5alpha-androst-1-en-3-one
• .ALPHA.,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.',.ALPHA.'-HEXAFLUORO-3-OXO-4-AZA-5.ALPHA.-ANDROST-1-ENE-17.BETA.-CARBOXY-2',5'-XYLIDIDE
• NSC-740477
• DUTASTERIDE [VANDF]
• CAS-164656-23-9
• Dutasteride [USAN:INN:BAN]
• SCHEMBL5903
• HY-13613
• Dutasteride [USAN]
• (5.ALPHA.,17.BETA.)-N-(2,5-BIS(TRIFLUOROMETHYL)PHENYL)-3-OXO-4-AZAANDROST-1-ENE-17-CARBOXAMIDE
• DUTASTERIDE [EP MONOGRAPH]
• GI-198745
• DUTASTERIDE (USP MONOGRAPH)
• 4-Azaandrost-1-ene-17-carboxaMide, N-[2,5-bis(trifluoroMethyl)phenyl]-3-oxo-, (5a,17b)-
• Dutasterida
• MFCD00937869
• DB01126
• (5alpha,17beta)-N-{2,5-bis(trifluoromethyl)-phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide
• EN300-124223
• GI-198745X
• DUTASTERIDE COMPONENT OF JALYN
• DUTASTERIDE (EP MONOGRAPH)
• NSC-759880
• (5.alpha.,5 bis(trifluoromethyl)phenyl}-3-oxo-4-azaandrost-1-ene-17-carboxamide;dutasteride;Avodart;
• Duastride
• DUTASTERIDE [JAN]
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• GTPL7457
• Avodart (TN)
• CCG-269904
• N-[2,5-bis(trifluoromethyl)phenyl]-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
• DUTASTERIDE [ORANGE BOOK]
• 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• Dutasteride for system suitability
• DUTASTERIDE [MI]

• MDL： MFCD00937869
• Inchi： 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19+,21+,24-,25+/m0/s1
• InChI Key： JWJOTENAMICLJG-QWBYCMEYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1NC([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@@](C=CC(N4)=O)(C)[C@H]3CC[C@@]21C)=O)(F)F

Computed Properties

• Exact Mass: 528.22100
• Monoisotopic Mass: 528.221147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Powder
• Density: 1.303
• Melting Point: 242-250 ºC
• Boiling Point: 620.3°C at 760 mmHg
• Flash Point: 329 °C
• Refractive Index: 1.523
• Solubility: DMSO: soluble2mg/mL, clear
• PSA: 58.20000
• LogP: 6.97790

Dutasteride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Dutasteride

Dutasteride (CAS No. 164656-23-9): A Comprehensive Overview of Its Applications and Recent Research Findings

Dutasteride, chemically designated as (5α,6α)-dihydro-7-[2,3,4,5-tetrahydro-1H-indol-1-yl]-3-oxo-1-(4-propylphenyl)-2H-indole-2-carboxylic acid, is a potent and selective inhibitor of both 5α-reductase isoenzymes type 1 and type 2. With the CAS number 164656-23-9, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicine due to its versatile applications, particularly in the management of benign prostatic hyperplasia (BPH) and certain types of prostate cancer. This article provides an in-depth exploration of Dutasteride, highlighting its chemical properties, pharmacological mechanisms, clinical applications, and the latest research developments.

The molecular structure of Dutasteride features a complex indole core with multiple functional groups that contribute to its high binding affinity for 5α-reductase enzymes. These enzymes are crucial in the conversion of testosterone to dihydrotestosterone (DHT), a hormone implicated in the development of BPH and certain prostate cancers. By inhibiting both isoforms of 5α-reductase, Dutasteride effectively reduces DHT levels, thereby alleviating symptoms associated with these conditions. The compound's selectivity for 5α-reductase type 2 over type 1 has been a subject of extensive research, as it influences its therapeutic efficacy and potential side effects.

Recent studies have elucidated the detailed pharmacokinetic profile of Dutasteride, revealing that it exhibits high oral bioavailability and prolonged half-life. This allows for once-daily dosing, enhancing patient compliance. The drug's absorption is not significantly affected by food intake, making it a convenient option for long-term therapy. Moreover, Dutasteride's metabolic pathways have been thoroughly investigated, showing that it is primarily metabolized by the cytochrome P450 system, particularly CYP3A4 and CYP2C9. Understanding these metabolic pathways is crucial for predicting drug interactions and optimizing dosing regimens.

In clinical settings, Dutasteride has been widely used to treat BPH, a common condition affecting middle-aged and elderly men. The Drug Interventions Group in Prostate Cancer (DIGIPROC) trial demonstrated that Dutasteride significantly reduces the risk of acute urinary retention and the need for surgical intervention compared to placebo. Additionally, long-term use of Dutasteride has been associated with improvements in urinary flow rate and symptom score indices. These findings have solidified its role as a first-line treatment option for BPH.

Beyond its applications in BPH management, Dutasteride has shown promise in the treatment of certain types of prostate cancer. Preclinical studies have indicated that Dutasteride can inhibit the growth of prostate cancer cells by reducing DHT levels and modulating signaling pathways involved in tumor progression. The Prostate Cancer Prevention Trial (PCPT) provided evidence that dutasteride can reduce the incidence of high-grade prostate cancer. However, the use of Dutasteride in prostate cancer requires careful monitoring due to potential side effects such as sexual dysfunction and gynecomastia.

The latest research on Dutasteride has explored its potential applications beyond urology. Studies have investigated its role in hair loss treatment due to its ability to inhibit DHT production. Topical formulations containing Dutasteride are being developed as a non-invasive alternative to current treatments like minoxidil. Additionally, researchers have examined its anti-inflammatory properties, suggesting that Dutasteride might have therapeutic potential in conditions involving chronic inflammation.

Advances in drug delivery systems have also contributed to the expanding applications of Dutasteride. Nanoparticle-based formulations have been developed to enhance drug solubility and bioavailability, potentially improving therapeutic outcomes. These innovations are particularly relevant for patients who experience poor absorption or side effects from conventional oral doses.

The safety profile of Dutasteride has been extensively evaluated through numerous clinical trials. Common side effects include sexual dysfunction such as reduced libido and ejaculation disorders. Gynecomastia, characterized by breast enlargement or tenderness, is another frequently reported adverse effect. However, these side effects are generally manageable and often resolve after discontinuation or dose adjustment. Long-term use of Dutasteride requires regular monitoring by healthcare professionals to ensure optimal therapeutic benefit while minimizing risks.

Future research directions for Dutasteride include exploring its mechanisms of action in greater detail and identifying novel therapeutic applications. The compound's dual inhibition of both 5α-reductase isoenzymes makes it a promising candidate for combination therapies targeting multiple disease pathways simultaneously. Additionally, investigating genetic factors that influence individual responses to Dutasteride could lead to personalized medicine approaches.

In conclusion, Dutasteride (CAS No.164656-23-9) is a multifaceted compound with significant therapeutic implications in urology and potentially other medical fields. Its potent inhibition of 5α-reduced steroid dehydrogenase enzymes type 1 and type 2 makes it an effective treatment for BPH and certain types of prostate cancer. Recent research advancements continue to expand our understanding of its pharmacological properties and open new avenues for clinical applications.